(4-(6-Chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)(4-isopropoxyphenyl)methanone

• IUPAC Name: [4-(6-chloro-1,3-benzothiazol-2-yl)piperazin-1-yl]-(4-propan-2-yloxyphenyl)methanone
• InChI: InChI=1S/C21H22ClN3O2S/c1-14(2)27-17-6-3-15(4-7-17)20(26)24-9-11-25(12-10-24)21-23-18-8-5-16(22)13-19(18)28-21/h3-8,13-14H,9-12H2,1-2H3
• InChI Key: ODMKLZPKGYEULV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=NC4=C(S3)C=C(C=C4)Cl
• Molecular Formula: C21H22ClN3O2S
• Molecular Weight: 415.9 g/mol

Description

(4-(6-Chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)(4-isopropoxyphenyl)methanone is a chemical compound that has attracted the attention of many researchers due to its potential applications in various fields. This compound is known for its unique properties, which make it suitable for use in scientific research.

Mechanism of Action

Target of Action

Similar compounds, such as benzothiazole derivatives, have been shown to have significant anti-inflammatory and analgesic activities . They are known to inhibit the biosynthesis of prostaglandins, which are derived from arachidonic acid .

Mode of Action

It can be inferred from similar compounds that its anti-inflammatory activity is mediated chiefly through the inhibition of the biosynthesis of prostaglandins . Prostaglandins are derived from arachidonic acid, which originates from cell membrane phospholipids through the action of phospholipase A2 .

Biochemical Pathways

The metabolism of arachidonic acid to prostaglandins and leukotrienes is catalyzed by cyclo-oxygenase and 5-lipoxygenase pathways, respectively . Two related, but unique isoforms of cyclo-oxygenase, designated COX-1 and COX-2, have been demonstrated in mammalian cells . COX-1 is constitutively expressed and generates prostaglandins believed to be involved in gastrointestinal mucosal protection, whereas at the sites of inflammation throughout the body, COX-2 is induced to generate prostaglandins, believed to mediate inflammation and pain .

Result of Action

Similar compounds have been shown to have significant anti-inflammatory and analgesic activities . They are known to inhibit the biosynthesis of prostaglandins, leading to a reduction in inflammation and pain .

Advantages and Limitations for Lab Experiments

One of the main advantages of using (4-(6-Chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)(4-isopropoxyphenyl)methanone in lab experiments is its potent inhibitory activity against several enzymes. This makes it a potential candidate for the development of new drugs for the treatment of various diseases. However, one of the main limitations of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for the research on (4-(6-Chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)(4-isopropoxyphenyl)methanone. One of the main directions is the development of new drugs based on this compound for the treatment of various diseases. Another direction is the study of the mechanism of action of this compound to better understand its potential applications. Additionally, the development of new synthesis methods for this compound may also be an area of future research.

Synthesis Methods

The synthesis of (4-(6-Chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)(4-isopropoxyphenyl)methanone involves several steps. The first step involves the reaction of 2-aminobenzenethiol with 6-chloro-2-fluorobenzonitrile to form 6-chlorobenzo[d]thiazol-2-amine. The second step involves the reaction of 6-chlorobenzo[d]thiazol-2-amine with 4-isopropoxybenzyl chloride to form (4-isopropoxyphenyl)(6-chlorobenzo[d]thiazol-2-yl)amine. The final step involves the reaction of (4-isopropoxyphenyl)(6-chlorobenzo[d]thiazol-2-yl)amine with benzoyl chloride to form (4-(6-Chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)(4-isopropoxyphenyl)methanone.

Scientific Research Applications

(4-(6-Chlorobenzo[d]thiazol-2-yl)piperazin-1-yl)(4-isopropoxyphenyl)methanone has several potential applications in scientific research. One of the main applications of this compound is in the field of medicinal chemistry. It has been found to exhibit potent inhibitory activity against several enzymes, including human monoamine oxidase A and B. This makes it a potential candidate for the development of new drugs for the treatment of various diseases.